Cas no 2229588-13-8 (2-bromo-6-(2-bromoethyl)phenol)

• Product Name: 2-bromo-6-(2-bromoethyl)phenol
• CAS No: 2229588-13-8
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 6194725
• PubChem ID: 141763681
• Update Time: 2025-06-22

2-bromo-6-(2-bromoethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(2-bromoethyl)phenol
• EN300-1923425
• 2229588-13-8

• Inchi： 1S/C8H8Br2O/c9-5-4-6-2-1-3-7(10)8(6)11/h1-3,11H,4-5H2
• InChI Key： BCMOCHSLSUXKFP-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C=1O)Br

Computed Properties

• Exact Mass: 279.89214g/mol
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-6-(2-bromoethyl)phenol

Professional Introduction to Compound with CAS No. 2229588-13-8 and Product Name: 2-bromo-6-(2-bromoethyl)phenol

The compound with the CAS number 2229588-13-8 and the product name 2-bromo-6-(2-bromoethyl)phenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of bromine atoms at specific positions in its molecular framework imparts distinct reactivity, making it a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

Recent studies have highlighted the importance of bromo-substituted aromatic compounds in the development of novel pharmaceutical agents. The compound 2-bromo-6-(2-bromoethyl)phenol exemplifies this trend, as its molecular structure allows for diverse functionalization and interaction with biological targets. The dual bromination at the 2-position and 6-position, combined with the ethyl group at the 6-position, creates a versatile scaffold that can be modified to yield derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, 2-bromo-6-(2-bromoethyl)phenol has been investigated for its potential role in modulating various biological pathways. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain key enzymes, thereby offering a promising lead for the development of therapeutic agents targeting these conditions.

The synthetic pathways for preparing 2-bromo-6-(2-bromoethyl)phenol have also been a subject of extensive research. The synthesis typically involves bromination reactions followed by selective alkylation to introduce the ethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the growing sophistication in organic synthesis methodologies.

One of the most intriguing aspects of 2-bromo-6-(2-bromoethyl)phenol is its potential as a building block for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with tailored properties for specific applications. For instance, modifications at the bromine positions can lead to compounds with enhanced binding affinity to biological targets, while the ethyl group provides a handle for further functionalization through reactions such as etherification or esterification.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of bromo-phenolic compounds. The structural motif of 2-bromo-6-(2-bromoethyl)phenol aligns well with this trend, as it combines elements known to be pharmacologically relevant. Studies are ongoing to evaluate its efficacy in preclinical models, focusing on conditions where modulating enzyme activity or receptor interactions could lead to therapeutic benefits.

Moreover, the environmental and safety considerations associated with handling 2-bromo-6-(2-bromoethyl)phenol are crucial aspects that researchers must address. While brominated compounds offer numerous advantages in terms of reactivity and stability, their handling requires adherence to stringent safety protocols to ensure worker protection and environmental sustainability. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts.

The future prospects for 2-bromo-6-(2-bromoethyl)phenol appear promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates and advanced materials based on this versatile compound.